Cas no 1812890-23-5 (N-Methyl-N-((3R,4R)-4-methylpiperidin-3-yl)-6,7-dihydro-5H-pyrrolo2,3-dpyrimidin-4-amine)

• Product Name: N-Methyl-N-((3R,4R)-4-methylpiperidin-3-yl)-6,7-dihydro-5H-pyrrolo2,3-dpyrimidin-4-amine
• CAS No: 1812890-23-5
• MF: C₁₃H₂₁N₅
• MW: 247.339341878891
• CID: 4668549
• Update Time: 2025-10-31

N-Methyl-N-((3R,4R)-4-methylpiperidin-3-yl)-6,7-dihydro-5H-pyrrolo2,3-dpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 6,7-Dihydro-N-methyl-N-[(3R,4R)-4-methyl-3-piperidinyl]-5H-pyrrolo[2,3-d]pyrimidin-4-amine
• TOFACITINIB CITRATE IMPURITY 70
• N-methyl-N-((3R,4R)-4-methylpiperidin-3-yl)-6,7-dihydro-5H-pyrrolo[2,3-d]pyrimidin-4-amine, absolute stereochemistry
• N-methyl-N-[(3R,4R)-4-methylpiperidin-3-yl]-6,7-dihydro-5H-pyrrolo[2,3-d]pyrimidin-4-amine
• N-Methyl-N-((3R,4R)-4-methylpiperidin-3-yl)-6,7-dihydro-5H-pyrrolo2,3-dpyrimidin-4-amine

• Inchi： 1S/C13H21N5/c1-9-3-5-14-7-11(9)18(2)13-10-4-6-15-12(10)16-8-17-13/h8-9,11,14H,3-7H2,1-2H3,(H,15,16,17)/t9-,11+/m1/s1
• InChI Key： UIYKLGBHPZPMJQ-KOLCDFICSA-N
• SMILES： N(C)(C1=C2C(=NC=N1)NCC2)[C@H]1CNCC[C@H]1C

Computed Properties

• Exact Mass: 247.17969569 g/mol
• Monoisotopic Mass: 247.17969569 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 53.1
• Molecular Weight: 247.34

Experimental Properties

• Density: 1.137±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 435.9±45.0 °C at 760 mmHg
• Flash Point: 217.4±28.7 °C
• Solubility: Slightly soluble (2.3 g/l) (25 º C),
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

N-Methyl-N-((3R,4R)-4-methylpiperidin-3-yl)-6,7-dihydro-5H-pyrrolo2,3-dpyrimidin-4-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-Methyl-N-((3R,4R)-4-methylpiperidin-3-yl)-6,7-dihydro-5H-pyrrolo2,3-dpyrimidin-4-amine

Comprehensive Overview of N-Methyl-N-((3R,4R)-4-methylpiperidin-3-yl)-6,7-dihydro-5H-pyrrolo[2,3-d]pyrimidin-4-amine (CAS No. 1812890-23-5)

The compound N-Methyl-N-((3R,4R)-4-methylpiperidin-3-yl)-6,7-dihydro-5H-pyrrolo[2,3-d]pyrimidin-4-amine (CAS No. 1812890-23-5) is a highly specialized small molecule with significant potential in pharmaceutical research and drug discovery. Its unique chemical structure, featuring a pyrrolopyrimidine core and a methylpiperidine moiety, makes it a promising candidate for targeting specific biological pathways. Researchers are increasingly interested in this compound due to its potential applications in central nervous system (CNS) disorders and oncology.

In recent years, the demand for novel therapeutic agents has surged, driven by the need for more effective treatments for conditions like neurodegenerative diseases and cancer. The pyrrolopyrimidine scaffold, present in N-Methyl-N-((3R,4R)-4-methylpiperidin-3-yl)-6,7-dihydro-5H-pyrrolo[2,3-d]pyrimidin-4-amine, is known for its versatility in medicinal chemistry. This scaffold has been utilized in the development of kinase inhibitors and GPCR modulators, which are critical in modern drug design.

The stereochemistry of this compound, indicated by the (3R,4R) configuration, plays a crucial role in its biological activity. Enantiomerically pure compounds often exhibit superior pharmacokinetic properties and target selectivity, making them highly desirable in precision medicine. This aligns with the growing trend toward personalized therapeutics, where molecular specificity is paramount.

From a synthetic chemistry perspective, the preparation of N-Methyl-N-((3R,4R)-4-methylpiperidin-3-yl)-6,7-dihydro-5H-pyrrolo[2,3-d]pyrimidin-4-amine involves sophisticated organic synthesis techniques, including asymmetric catalysis and chiral resolution. These methods are essential for achieving the desired stereochemical purity, which is critical for its bioactivity. The compound's CAS number (1812890-23-5) serves as a unique identifier, facilitating its tracking in chemical databases and regulatory submissions.

In the context of drug development, this compound has garnered attention for its potential as a lead compound or intermediate in the synthesis of more complex pharmaceutical agents. Its structural features suggest possible interactions with enzyme targets or receptor proteins, which could be exploited for therapeutic benefit. Researchers are also exploring its ADME (Absorption, Distribution, Metabolism, and Excretion) properties to assess its suitability for in vivo studies.

The rise of artificial intelligence (AI) in drug discovery has further amplified interest in compounds like N-Methyl-N-((3R,4R)-4-methylpiperidin-3-yl)-6,7-dihydro-5H-pyrrolo[2,3-d]pyrimidin-4-amine. AI-driven virtual screening and molecular docking studies can predict its binding affinities and optimize its chemical structure for enhanced efficacy. This synergy between computational chemistry and experimental validation is revolutionizing the field of pharmaceutical research.

Another area of interest is the compound's potential role in neuropharmacology. Given its pyrrolopyrimidine core, which is structurally similar to purine bases, it may interact with neurotransmitter receptors or ion channels. This could open new avenues for treating neurological disorders such as Parkinson's disease or epilepsy. The methylpiperidine moiety further enhances its blood-brain barrier (BBB) permeability, a critical factor for CNS-targeted drugs.

In summary, N-Methyl-N-((3R,4R)-4-methylpiperidin-3-yl)-6,7-dihydro-5H-pyrrolo[2,3-d]pyrimidin-4-amine (CAS No. 1812890-23-5) represents a compelling subject of study in contemporary medicinal chemistry. Its unique structural attributes, combined with its potential therapeutic applications, make it a valuable candidate for further research. As the scientific community continues to explore its properties, this compound may pave the way for innovative treatments in neurology, oncology, and beyond.